Cas no 2228777-18-0 (tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate
• CAS No: 2228777-18-0
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6173080
• PubChem ID: 165620420
• Update Time: 2025-05-21

tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropyl]carbamate
• 2228777-18-0
• EN300-1889402

• Inchi： 1S/C17H28N2O3/c1-12-7-8-14(21-6)13(9-12)17(5,10-18)11-19-15(20)22-16(2,3)4/h7-9H,10-11,18H2,1-6H3,(H,19,20)
• InChI Key： ZBBUOJOCTYVVON-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate, identified by the CAS number 2228777-18-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have been actively exploring its synthesis, characterization, and potential uses across multiple disciplines.

The molecular structure of tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted alkyl chain. The presence of the methoxy and methyl groups on the aromatic ring introduces steric and electronic effects that influence the compound's reactivity and stability. These features make it a valuable substrate for further chemical modifications, enabling the development of derivatives with enhanced bioavailability or specificity.

Recent studies have highlighted the importance of tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a potential candidate for therapeutic agents. For instance, researchers have investigated its ability to modulate enzyme activity, which could lead to novel treatments for conditions such as inflammation or neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural chemistry. Its ability to act as a precursor for bioactive molecules has led to its exploration as a component in pesticides or herbicides. The incorporation of the methoxy group in the aromatic ring enhances its lipophilicity, which is advantageous for designing compounds with improved absorption and distribution properties in plants or animals.

The synthesis of tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for large-scale applications. These advancements have significantly contributed to its accessibility for both academic and industrial research.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound thoroughly. These methods provide insights into its molecular weight, functional groups, and stereochemistry, which are critical for understanding its behavior in different environments.

The environmental impact of tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate is another area of interest. As industries increasingly prioritize sustainability, researchers are evaluating its biodegradability and eco-toxicity. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, tert-butyl N-3-amino-2-(2-methoxy-5-methylphenyl)-2-methylpropylcarbamate, with its CAS number 2228777-18-0, represents a versatile molecule with diverse applications across chemistry and biology. Its structural features, coupled with ongoing research advancements, position it as a key player in developing innovative solutions for healthcare and agriculture. As scientific understanding of this compound continues to grow, it holds immense potential for contributing to both academic knowledge and industrial progress.